Cas no 1417568-63-8 (1-(3-Chloropropyl)-1H-imidazole hydrochloride)

• Product Name: 1-(3-Chloropropyl)-1H-imidazole hydrochloride
• CAS No: 1417568-63-8
• MF: C₆H₁₀Cl₂N₂
• MW: 181.062999248505
• MDL: MFCD08668442
• CID: 4597691
• PubChem ID: 75539477
• Update Time: 2025-10-29

1-(3-Chloropropyl)-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)imidazole:hydrochloride
• 1-(3-CHLORO-PROPYL)-1H-IMIDAZOLE HCL
• 1-(3-Chloropropyl)-1H-imidazole hydrochloride

• MDL： MFCD08668442
• Inchi： 1S/C6H9ClN2.ClH/c7-2-1-4-9-5-3-8-6-9;/h3,5-6H,1-2,4H2;1H
• InChI Key： QICWHHJLFYBRQJ-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)CCCl.Cl

1-(3-Chloropropyl)-1H-imidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chloropropyl)-1H-imidazole hydrochloride

Introduction to 1-(3-Chloropropyl)-1H-imidazole hydrochloride (CAS No. 1417568-63-8)

1-(3-Chloropropyl)-1H-imidazole hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1417568-63-8, this compound belongs to the imidazole class, a heterocyclic organic compound featuring a five-membered ring containing two nitrogen atoms. The presence of a 3-chloropropyl side chain and its hydrochloride salt form imparts unique chemical properties that make it a valuable intermediate in synthesizing various bioactive molecules.

The imidazole core structure is well-documented for its versatility in medicinal chemistry, particularly due to its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. The 3-chloropropyl substituent enhances the compound's reactivity, allowing for further functionalization and the development of novel drug candidates. This modification is particularly useful in designing molecules that require specific spatial orientation or enhanced binding affinity.

In recent years, 1-(3-Chloropropyl)-1H-imidazole hydrochloride has been explored in several cutting-edge research areas. One notable application lies in the synthesis of antifungal agents. Imidazole derivatives are known for their efficacy against fungal infections, and the introduction of a 3-chloropropyl group can modulate the pharmacokinetic profile, improving drug delivery and bioavailability. Studies have shown that compounds with similar structural motifs exhibit promising activity against drug-resistant fungal strains, making this derivative a potential candidate for further development.

Another emerging field where 1-(3-Chloropropyl)-1H-imidazole hydrochloride shows promise is in the realm of anticancer research. The imidazole ring is frequently incorporated into kinase inhibitors, which are critical in targeted cancer therapies. The 3-chloropropyl side chain can serve as a linker to enhance solubility and metabolic stability, while also facilitating interactions with specific protein targets. Preliminary investigations have indicated that derivatives of this compound may inhibit certain tyrosine kinases involved in tumor growth and progression, highlighting its potential as an anticancer adjuvant.

The compound's utility extends beyond antimicrobial and anticancer applications. Researchers have also investigated its role in developing novel antiviral agents. The structural framework of imidazole allows for interactions with viral proteases and polymerases, making it a viable scaffold for drug design. Additionally, the 3-chloropropyl group can be modified further to optimize pharmacological properties, such as blood-brain barrier penetration or cell membrane permeability. This flexibility underscores the compound's importance as a building block in medicinal chemistry.

From a synthetic chemistry perspective, 1-(3-Chloropropyl)-1H-imidazole hydrochloride offers a versatile platform for exploring new methodologies. The chloro-substituted propyl group provides opportunities for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This adaptability is crucial for generating libraries of compounds for high-throughput screening, a common practice in modern drug discovery pipelines. Furthermore, the hydrochloride salt form enhances stability and crystallinity, facilitating storage and handling in research laboratories.

The pharmacological profile of 1-(3-Chloropropyl)-1H-imidazole hydrochloride is still under extensive investigation. Initial studies suggest that it exhibits moderate solubility in water due to the presence of the hydrochloride salt, which can be advantageous for formulation development. However, further optimization may be required to improve bioavailability and reduce potential toxicity. Computational modeling and molecular dynamics simulations are being employed to predict binding affinities and metabolic pathways, aiding in rational drug design.

In conclusion, 1-(3-Chloropropyl)-1H-imidazole hydrochloride (CAS No. 1417568-63-8) represents a promising candidate for various therapeutic applications. Its unique structural features, particularly the 3-chloropropyl substituent and imidazole core, make it a valuable tool in pharmaceutical research. As our understanding of biological targets advances, compounds like this are expected to play an increasingly significant role in developing next-generation therapeutics. Continued exploration into its pharmacological properties and synthetic potential will undoubtedly yield further insights into its therapeutic applications.